4-Amino-5,6-dihydroxy-2-oxo-7-phosphonooxyheptanoic acid
Overview
Description
AminoDAHP is a carbohydrate phosphate and a monosaccharide derivative.
Scientific Research Applications
DNA Sequencing and Protection of Hydroxyl Groups
4-Amino-5,6-dihydroxy-2-oxo-7-phosphonooxyheptanoic acid has been explored for its potential in DNA sequencing. A derivative of levulinic acid, it can be used for the protection of hydroxyl groups in DNA sequencing methods. This compound is introduced through reaction with its symmetrical anhydride and removed under mild conditions, making it useful in sensitive DNA sequencing applications (Rasolonjatovo & Sarfati, 1998).
Anticancer Activity
Research into α-aminophosphonate derivatives has revealed their significant role in medicinal chemistry, particularly in anticancer applications. These compounds have shown promising results in inhibiting breast carcinoma cells, highlighting their potential in cancer treatment (Ali et al., 2022).
Calcium-Phosphonate Interactions
The interaction between calcium and phosphonate groups, as seen in compounds similar to 4-amino-5,6-dihydroxy-2-oxo-7-phosphonooxyheptanoic acid, is crucial in understanding biological and chemical processes. These interactions are significant for developing new pharmaceutical and therapeutic agents (Demadis et al., 2009).
Hydrogen Bonding in Drug Design
The structure and hydrogen bonding characteristics of compounds related to 4-amino-5,6-dihydroxy-2-oxo-7-phosphonooxyheptanoic acid play a crucial role in drug design, especially in the development of novel pharmaceuticals. Understanding these properties is key to creating more effective and targeted drugs (Sridhar & Ravikumar, 2011).
Synthesis and Characterization in Medicinal Chemistry
The synthesis and characterization of aminophosphonic acids, closely related to 4-amino-5,6-dihydroxy-2-oxo-7-phosphonooxyheptanoic acid, are critical in medicinal chemistry. These compounds are considered structural analogues of amino acids and play significant roles in the development of new therapeutic agents (Naydenova, Todorov & Troev, 2010).
Frameworks in Chemical Synthesis
In chemical synthesis, compounds like 4-amino-5,6-dihydroxy-2-oxo-7-phosphonooxyheptanoic acid are used to create frameworks linking metal atoms in three-dimensional structures. This has implications in material science and pharmaceutical development (Hartman et al., 2000).
properties
Molecular Formula |
C7H14NO9P |
|---|---|
Molecular Weight |
287.16 g/mol |
IUPAC Name |
4-amino-5,6-dihydroxy-2-oxo-7-phosphonooxyheptanoic acid |
InChI |
InChI=1S/C7H14NO9P/c8-3(1-4(9)7(12)13)6(11)5(10)2-17-18(14,15)16/h3,5-6,10-11H,1-2,8H2,(H,12,13)(H2,14,15,16) |
InChI Key |
ZGCVXINXGQLNFK-UHFFFAOYSA-N |
SMILES |
C(C(C(C(COP(=O)(O)O)O)O)N)C(=O)C(=O)O |
Canonical SMILES |
C(C(C(C(COP(=O)(O)O)O)O)N)C(=O)C(=O)O |
synonyms |
4-amino-3,4-dideoxy-D-arabino-heptulosonic acid 7-phosphate 4-amino-3,4-dideoxyheptulosonic acid 7-phosphate aminoDAHP |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2,3-Dihydroxy-5-propyl-1a,2,3,5,6,7a-hexahydrooxireno[2,3-g]isochromen-7-one](/img/structure/B1254001.png)
